Cas no 2229684-01-7 (3-(6-bromopyridin-2-yl)prop-2-en-1-amine)

• Product Name: 3-(6-bromopyridin-2-yl)prop-2-en-1-amine
• CAS No: 2229684-01-7
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 6327191
• PubChem ID: 165784042
• Update Time: 2025-05-20

3-(6-bromopyridin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)prop-2-en-1-amine
• 2229684-01-7
• EN300-1919110

• Inchi： 1S/C8H9BrN2/c9-8-5-1-3-7(11-8)4-2-6-10/h1-5H,6,10H2/b4-2+
• InChI Key： DFJUEOGYBPBMTD-DUXPYHPUSA-N
• SMILES： BrC1=CC=CC(/C=C/CN)=N1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-bromopyridin-2-yl)prop-2-en-1-amine

3-(6-Bromopyridin-2-yl)prop-2-en-1-amine: A Comprehensive Overview

The compound 3-(6-bromopyridin-2-yl)prop-2-en-1-amine (CAS No. 2229684-01-7) is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, and biological activities of 3-(6-bromopyridin-2-yl)prop-2-en-1-amine, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

3-(6-Bromopyridin-2-yl)prop-2-en-1-amine belongs to the class of heterocyclic compounds, specifically pyridines substituted with an amino group and a bromine atom. The presence of the pyridine ring, a six-membered aromatic ring with one nitrogen atom, contributes to the compound's stability and reactivity. The bromine substituent at position 6 of the pyridine ring adds electronic diversity, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of medicinal chemistry.

One of the key aspects of 3-(6-bromopyridin-2-yL)prop_ _en_ _1-amine is its ability to participate in various chemical reactions due to its reactive sites. The amino group at position 1 of the propenyl chain can act as a nucleophile, enabling it to undergo reactions such as alkylation and acylation. Additionally, the double bond in the propenyl chain can engage in conjugate additions or cycloaddition reactions, further expanding its synthetic utility. These properties make it an ideal candidate for constructing complex molecular frameworks with tailored functionalities.

Recent advancements in synthetic methodology have significantly enhanced our ability to synthesize 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine and its derivatives. For instance, researchers have employed transition-metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, to efficiently construct this compound from readily available starting materials. These methods not only improve yield but also minimize reaction steps, making them more amenable for large-scale production.

The biological activities of 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine have been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent inhibitory effects against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, research published in *Journal of Medicinal Chemistry* revealed that 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine derivatives can inhibit histone deacetylases (HDACs), which are key targets for anti-cancer therapies. Furthermore, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and bioavailability profiles, making it a promising lead for drug development.

In addition to its enzymatic inhibitory properties, 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine has shown potential as a modulator of ion channels and receptors. A study conducted by researchers at Stanford University demonstrated that certain derivatives of this compound can selectively bind to voltage-gated sodium channels, offering new avenues for treating chronic pain conditions. These findings underscore the versatility of 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine as a multi-functional scaffold for designing therapeutically relevant molecules.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine is crucial for ensuring sustainable chemical practices. Recent research has focused on identifying microbial degradation mechanisms and assessing the persistence of this compound in aquatic environments. Preliminary results indicate that 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine undergoes rapid biodegradation under aerobic conditions, reducing its potential environmental footprint.

In conclusion, 3-(6-bromopyridin_ _yL)prop_ _en_ _1-amine (CAS No. 2229684–01–7) stands out as a versatile and bioactive molecule with immense potential in drug discovery and chemical synthesis. Its unique structure enables diverse reactivity patterns, while recent advances in synthetic methods have facilitated its efficient production. Moreover, its demonstrated biological activities across multiple therapeutic areas highlight its significance as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern medicine.